Cas no 514182-43-5 (N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide)

• Product Name: N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide
• CAS No: 514182-43-5
• MF: C₁₄H₁₅F₂N₃O₃S
• MW: 343.349008798599
• CID: 6235908
• PubChem ID: 2938442
• Update Time: 2025-10-28

N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide
• (E)-N-(4-(difluoromethoxy)phenyl)-2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamide
• EU-0083603
• SR-01000012529-1
• F1412-0017
• N-[4-(difluoromethoxy)phenyl]-2-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-yl)acetamide
• 514182-43-5
• AKOS000570964
• SR-01000012529
• N-[4-(DIFLUOROMETHOXY)PHENYL]-2-[(2E)-3-METHYL-2-(METHYLIMINO)-4-OXO-1,3-THIAZOLIDIN-5-YL]ACETAMIDE
• N-[4-(difluoromethoxy)phenyl]-2-[(2Z)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide
• AKOS030698228
• AP-906/41650536
• AKOS016317970
• Z56880408
• AKOS016879964
• N-[4-(difluoromethoxy)phenyl]-2-[3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide

• Inchi： 1S/C14H15F2N3O3S/c1-17-14-19(2)12(21)10(23-14)7-11(20)18-8-3-5-9(6-4-8)22-13(15)16/h3-6,10,13H,7H2,1-2H3,(H,18,20)/b17-14+
• InChI Key： VSHJUQWQJTVCPD-SAPNQHFASA-N
• SMILES： S1/C(=N/C)/N(C)C(C1CC(NC1C=CC(=CC=1)OC(F)F)=O)=O

Computed Properties

• Exact Mass: 343.08021885g/mol
• Monoisotopic Mass: 343.08021885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.3Ų

Additional information on N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide

Comprehensive Overview of N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide (CAS No. 514182-43-5)

The compound N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide (CAS No. 514182-43-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiazolidinone core and difluoromethoxy substituent make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting metabolic disorders and inflammatory pathways, aligning with current trends in precision medicine and personalized healthcare.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments with higher specificity and fewer side effects. The thiazolidinone scaffold, present in this compound, is known for its diverse pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory properties. This has led to increased searches for "thiazolidinone derivatives in drug discovery" and "CAS 514182-43-5 applications" across academic and industry databases. The difluoromethoxy group further enhances the molecule's metabolic stability, a critical factor in drug design.

From a synthetic chemistry perspective, the preparation of N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide involves multi-step organic transformations, including condensation and cyclization reactions. The E-configuration of the imino group is essential for its bioactivity, as highlighted in studies exploring "structure-activity relationships of thiazolidinones." This specificity is crucial for researchers investigating enzyme inhibition or receptor modulation, where stereochemistry plays a pivotal role.

The compound's potential extends to cancer research, a hot topic in contemporary biomedical science. Preliminary studies suggest that derivatives of this class may interfere with cell proliferation pathways, sparking queries like "thiazolidinone-based anticancer agents" in scientific literature. However, rigorous clinical validation is still required. Its mechanism may involve interactions with kinase enzymes or redox signaling, areas of intense focus in translational research.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of CAS 514182-43-5 remains an active area of investigation. With growing emphasis on green chemistry and sustainable drug development, researchers are evaluating the compound's biodegradability and ecotoxicological impact. These aspects resonate with global searches for "eco-friendly pharmaceutical synthesis" and "drug candidate environmental safety," reflecting broader societal concerns about sustainable healthcare solutions.

In analytical chemistry, advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are employed to characterize N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide. These methods ensure purity assessment and structural verification, addressing common queries such as "how to analyze thiazolidinone compounds." The compound's spectral data contributes to open-access chemical databases, supporting collaborative research efforts.

Future directions for this compound include exploring its synergistic effects with existing therapies and optimizing its pharmacokinetic profile. The rise of AI-driven drug design has accelerated virtual screening of similar structures, linking to popular search terms like "computational modeling for thiazolidinones." As the scientific community prioritizes targeted drug delivery and reduced off-target effects, this molecule's modular structure offers ample opportunities for derivatization.

In conclusion, N-4-(difluoromethoxy)phenyl-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide represents a promising candidate in medicinal chemistry, bridging gaps between traditional pharmacology and modern therapeutic innovation. Its study addresses pressing questions in drug resistance, molecular selectivity, and sustainable development, making it a relevant subject for both academic and industrial research communities.